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Compound of Interest

Compound Name: Manganese(III)acetylacetonate

Cat. No.: B089202 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data and handling precautions for

Manganese(III) acetylacetonate (Mn(acac)3). The information is compiled to ensure the safe

use of this compound in a laboratory setting, particularly within research and development

environments.

Chemical Identification and Properties
Manganese(III) acetylacetonate, with the CAS number 14284-89-0, is a coordination complex

widely used in catalysis and materials science.[1] A summary of its key physical and chemical

properties is presented below.
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Property Value Source

Molecular Formula C15H21MnO6 [2]

Molecular Weight 352.26 g/mol [3]

Appearance Black crystalline powder [4]

Melting Point 159-161 °C (decomposes) [4]

Solubility Insoluble in water [5]

Synonyms

Mn(acac)3, Manganic

acetylacetonate, Tris(2,4-

pentanedionato)manganese(III

)

[2][4][6]

Hazard Identification and Classification
Mn(acac)3 is classified as a hazardous substance.[5] The GHS classification indicates several

health risks associated with exposure.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3 (Respiratory system)

H335: May cause respiratory

irritation

Source:[6][7][8]

Chronic inhalation or ingestion of manganese compounds may lead to "manganism," a

condition characterized by neurological symptoms similar to Parkinson's disease.[9]

Handling and Storage Precautions
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Proper handling and storage procedures are critical to minimize the risks associated with

Mn(acac)3.

Control Measure Specification Source

Ventilation

Handle in a well-ventilated

area or under a chemical fume

hood.

[1][6]

Eye Protection
Wear safety glasses with side-

shields or goggles.
[6][7]

Hand Protection
Wear appropriate chemical-

resistant gloves.
[1][7]

Skin and Body Protection Wear a lab coat. [1]

Respiratory Protection

Use a respirator if dust is

generated and ventilation is

inadequate.

[1]

Avoid contact with skin and eyes.[7]

Avoid the formation and inhalation of dust.[6][7]

Do not eat, drink, or smoke when using this product.[7][10]

Wash hands thoroughly after handling.[7][10]

Keep away from incompatible materials such as strong oxidizing agents.[1]

Store in a tightly closed container in a dry and well-ventilated place.[1][6][7]

Keep away from heat and sources of ignition.[5]

Store at room temperature (20-25°C).[1]

Protect from light and moisture.[1]
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Emergency Procedures
In the event of exposure or a spill, the following first-aid and emergency measures should be

taken.

Exposure Route First-Aid Measures Source

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration. Consult a

physician.

[2][7]

Skin Contact

Wash off with soap and plenty

of water. Consult a physician if

irritation persists.

[2][7]

Eye Contact

Rinse cautiously with water for

at least 15 minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing

and consult a physician.

[2][7]

Ingestion

Rinse mouth with water. Do

NOT induce vomiting. Never

give anything by mouth to an

unconscious person. Call a

poison center or physician.

[7][9]

For spills, evacuate the area, wear appropriate PPE, and use a dry clean-up method that

avoids generating dust.[5] Collect the spilled material in a suitable, labeled container for

disposal.[5] Prevent the material from entering drains.[5][7]

Disposal Considerations
Dispose of Mn(acac)3 and its containers in accordance with local, state, and federal

regulations.[1] Do not dispose of it in regular trash or down the drain.[1]

Visualized Workflows and Logical Relationships
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To further aid in the safe handling of Mn(acac)3, the following diagrams illustrate a standard

experimental workflow and the logical connections between hazard identification and required

precautions.
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Caption: Standard workflow for safely handling Mn(acac)3 in a laboratory setting.
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Hazard Identification H302: Harmful if swallowed H315: Causes skin irritation H319: Causes serious eye irritation H335: May cause respiratory irritation Precautionary Measures P261: Avoid breathing dust P264: Wash hands thoroughly after handling P270: Do not eat, drink or smoke when using P280: Wear protective gloves/eye protection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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